Cas no 156264-79-8 (3-Bromo-5-nitro-tert-butylbenzene)

• Product Name: 3-Bromo-5-nitro-tert-butylbenzene
• CAS No: 156264-79-8
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD11846048
• CID: 3168269
• PubChem ID: 50997942
• Update Time: 2025-04-21

3-Bromo-5-nitro-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• 156264-79-8
• DB-201661
• MFCD11846048
• AT35720
• 1-bromo-3-tert-butyl-5-nitro-benzene
• 1-BROMO-3-(TERT-BUTYL)-5-NITROBENZENE
• 1-bromo-3-tert-butyl-5-nitrobenzene
• 3-Bromo-5-nitro-tert-butylbenzene
• 1-Bromo-3-(1,1-dimethylethyl)-5-nitrobenzene
• 3-Bromo-5-nitrotertbutylbenzene
• SCHEMBL1530129

• MDL： MFCD11846048
• Inchi： 1S/C10H12BrNO2/c1-10(2,3)7-4-8(11)6-9(5-7)12(13)14/h4-6H,1-3H3
• InChI Key： QMFJOTOFCGXDFO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų